3-(4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine

• IUPAC Name: [4-(imidazol-1-ylmethyl)phenyl]-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H21N9O/c31-21(18-3-1-17(2-4-18)13-27-8-7-22-15-27)29-11-9-28(10-12-29)19-5-6-20(26-25-19)30-16-23-14-24-30/h1-8,14-16H,9-13H2
• InChI Key: XZCJJWCCCXCJOK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=NC=N3)C(=O)C4=CC=C(C=C4)CN5C=CN=C5
• Molecular Formula: C21H21N9O
• Molecular Weight: 415.5 g/mol

Description

Imidazole and triazole rings, which are present in your compound, are common structures in many biologically active molecules. They are often used in medicinal chemistry due to their wide range of biological activities.

Synthesis Analysis

The synthesis of imidazole and triazole derivatives often involves the reaction of a carbonyl compound with an organometallic reagent or sodium borohydride. The resulting alcohols can then be converted into carbonyl compounds via corresponding quaternary salts.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography. This allows for the determination of the positions of atoms in the molecule and the lengths and angles of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving imidazole and triazole derivatives can be quite diverse. For example, they can undergo reactions with various electrophiles and nucleophiles, and can participate in a variety of cyclization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would likely be determined using a variety of techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy.

Mechanism of Action

The mechanism of action of a compound like this would depend on its specific biological target. For example, some imidazole derivatives have been shown to be effective against Aspergillus fumigatus, a fungus that causes pulmonary aspergillosis.

Future Directions

The future directions for research on a compound like this could include further exploration of its biological activity, optimization of its synthesis, and investigation of its mechanism of action.